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Compound of Interest

Compound Name: Cinolazepam

Cat. No.: B1669062

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides an in-depth technical overview of the synthesis and chemical
characterization of Cinolazepam (Gerodorm®), a benzodiazepine derivative with sedative and
hypnotic properties. This guide is intended for professionals in the fields of medicinal chemistry,
pharmacology, and drug development, offering detailed experimental protocols and
characterization data to support research and analytical activities.

Introduction

Cinolazepam, with the IUPAC name 3-[7-chloro-5-(2-fluorophenyl)-3-hydroxy-2-oxo-2,3-
dihydro-1H-1,4-benzodiazepin-1-yl]propanenitrile, is a hypnotic agent used for the short-term
management of sleep disorders.[1] Structurally, it is a 1,4-benzodiazepine derivative
distinguished by a 3-hydroxy group and a cyanoethyl substituent at the N1 position.[1] Like
other benzodiazepines, its mechanism of action involves modulating the GABA-A receptor,
which potentiates the inhibitory effects of the neurotransmitter gamma-aminobutyric acid
(GABA) in the central nervous system.[1]

This document outlines a common synthetic route to Cinolazepam and details the analytical
techniques essential for its structural confirmation and purity assessment.

Synthesis of Cinolazepam
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The synthesis of Cinolazepam is principally achieved through the N-alkylation of a pre-existing
benzodiazepine core structure. The most cited method involves the reaction of 7-chloro-5-(2-
fluorophenyl)-2,3-dihydro-3-hydroxy-2-oxo-1H-1,4-benzodiazepine with acrylonitrile. This
reaction, a Michael addition, selectively targets the nitrogen at the 1-position of the
benzodiazepine ring.

Synthetic Pathway

The reaction proceeds by adding acrylonitrile to the N1 position of the benzodiazepine
precursor, catalyzed by a base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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